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Compound of Interest

Compound Name: 4-Chloro-3-methylpyridine 1-oxide

CAS No.: 1073-34-3

Cat. No.: B023695 Get Quote

4-Chloro-3-methylpyridine 1-oxide (CAS No: 1073-34-3) is a substituted pyridine N-oxide

that has emerged as a crucial intermediate in medicinal chemistry and drug discovery.[1][2] Its

strategic importance lies in the orthogonal reactivity of its functional groups: the N-oxide for

activation or directing subsequent reactions, the chloro group for nucleophilic aromatic

substitution, and the methyl group for further functionalization. This unique combination makes

it a highly valuable starting material for constructing more complex heterocyclic systems,

particularly in the development of kinase inhibitors for therapeutic applications.[3]

This guide provides researchers, chemists, and drug development professionals with a

comprehensive overview of the commercial landscape for this reagent. It moves beyond a

simple supplier list to offer insights into sourcing strategies, quality control, and the synthetic

context necessary for its effective use in a research and development setting.

Commercial Availability and Sourcing Strategy
4-Chloro-3-methylpyridine 1-oxide is readily available from a variety of chemical suppliers,

ranging from large catalog companies to specialized synthesis labs. The key differentiators for

researchers are typically purity, available quantity, lead time, and the quality of accompanying

analytical documentation.
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The following table summarizes representative suppliers for 4-Chloro-3-methylpyridine 1-
oxide. Researchers should note that availability and pricing are subject to change and should

always be verified directly with the vendor.

Supplier CAS Number Stated Purity
Typical
Formula/Weigh
t

Notes

Pharmaffiliates 1073-34-3
Not explicitly

stated

C6H6ClNO /

143.57

Offers the

compound as a

reference

standard.

Recommended

storage is 2-8°C.

[2]

Aceschem 1073-34-3 ≥ 98%
C6H6ClNO /

143.57

Provides

supporting

documents such

as NMR, MSDS,

HPLC, and COA.

[1]

Sigma-Aldrich
Not directly

available
- -

While the target

molecule is not

listed, related

compounds like

4-Chloropyridine

N-oxide are

available,

indicating their

portfolio in this

chemical class.

Expert Insight on Sourcing: When selecting a supplier, the primary consideration should be

batch-to-batch consistency, which is paramount for reproducible research. Always request a lot-

specific Certificate of Analysis (COA) before purchase. For multi-gram or kilogram-scale
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synthesis, it is advisable to inquire about the supplier's manufacturing capacity and potentially

reserve a single batch to ensure consistency throughout the project.

Synthesis and Potential Impurities: What Every
Chemist Should Know
Understanding the synthetic route to 4-Chloro-3-methylpyridine 1-oxide is critical for

anticipating potential impurities that could affect downstream reactions. The most common

method is the direct oxidation of the parent heterocycle, 4-chloro-3-methylpyridine.

Commonly used oxidizing agents include hydrogen peroxide in acetic acid (forming peracetic

acid in situ) or other peroxy acids.[4] While effective, this reaction can lead to several

impurities:

Unreacted Starting Material: Incomplete oxidation can leave residual 4-chloro-3-

methylpyridine.

Over-oxidation Products: Though less common for N-oxides, aggressive conditions could

potentially lead to ring-opened byproducts.

Impurities from Precursors: The purity of the initial 4-chloro-3-methylpyridine will directly

impact the final product.

A generalized reaction scheme is presented below.
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Synthesis of 4-Chloro-3-methylpyridine 1-oxide

4-Chloro-3-methylpyridine
(Starting Material)

4-Chloro-3-methylpyridine 1-oxide
(Final Product)

Oxidation

Oxidizing Agent
(e.g., H₂O₂ in Acetic Acid)
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Drug Discovery Workflow Utilizing the Reagent

1. Sourcing & QC
Procure 4-Chloro-3-methylpyridine
1-oxide and verify identity/purity.

2. Nucleophilic Aromatic Substitution
Displace the 4-chloro group with a

desired nucleophile (e.g., an amine).

3. Further Modification
Functionalize other positions or
reduce the N-oxide if necessary.

4. Purification & Characterization
Isolate the final compound via

chromatography (HPLC).

5. Biological Screening
Test the synthesized compound

in kinase assays.

Click to download full resolution via product page

Caption: A typical workflow for using the reagent in a medicinal chemistry project.
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Protocol: Incoming Material Quality Control
Trustworthiness in chemical sourcing is achieved through verification. Before committing a

newly purchased batch of reagent to a large-scale reaction, it is prudent to perform a quick, in-

house quality control check.

Objective: To verify the identity and approximate purity of a commercial sample of 4-Chloro-3-
methylpyridine 1-oxide.

Methodology: Thin-Layer Chromatography (TLC)

Preparation of TLC Plate:

Use a standard silica gel plate (e.g., Silica Gel 60 F254).

Gently draw a pencil line approximately 1 cm from the bottom of the plate. This will be your

origin line.

Sample Preparation:

Dissolve a small amount (1-2 mg) of the received 4-Chloro-3-methylpyridine 1-oxide in

a suitable solvent like Dichloromethane (DCM) or Ethyl Acetate (EtOAc) (approx. 0.5 mL).

If you have a reference or a previous batch known to be good, prepare a solution of it in

the same manner.

Spotting the Plate:

Using a capillary tube, spot a small amount of your sample solution onto the origin line.

If available, spot the reference sample next to it, leaving adequate space between spots.

Developing the Plate:

Prepare a mobile phase. A good starting point for this polar compound is a mixture of Ethyl

Acetate and Hexanes (e.g., 70:30 EtOAc:Hexanes) or Dichloromethane and Methanol

(e.g., 95:5 DCM:MeOH).
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Pour a small amount of the mobile phase into a developing chamber and allow the

atmosphere to saturate.

Place the TLC plate into the chamber, ensuring the solvent level is below the origin line.

Close the chamber.

Visualization and Analysis:

Allow the solvent to run up the plate until it is about 1 cm from the top.

Remove the plate and immediately mark the solvent front with a pencil.

Visualize the spots. This compound should be visible under UV light (254 nm). You can

also use an iodine chamber for visualization.

Interpretation: A pure sample should show a single, well-defined spot. The presence of

multiple spots indicates impurities. The primary spot from your new batch should have the

same retention factor (Rf) as your reference sample.

Safety, Handling, and Storage
While comprehensive toxicological data is often limited for specialized reagents, standard

laboratory precautions should be strictly followed.

Hazard Identification: Based on data for similar compounds, 4-Chloro-3-methylpyridine 1-
oxide should be handled as a potential irritant to the skin, eyes, and respiratory system. [5]

[6]* Handling: Always use this chemical in a well-ventilated fume hood. Wear appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. [6]*

Storage: Store in a tightly sealed container in a cool, dry place. The recommended storage

temperature is often refrigerated (2-8°C) to ensure long-term stability. [2]

Conclusion
4-Chloro-3-methylpyridine 1-oxide is a commercially accessible and highly versatile building

block essential for modern synthetic chemistry. While its procurement is straightforward, a

diligent approach to sourcing—prioritizing suppliers who provide comprehensive analytical data

—and implementing in-house quality control are critical steps. Understanding its synthesis and
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reactivity profile empowers researchers to troubleshoot reactions and accelerates the path from

chemical blueprint to novel molecular discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Introduction: The Strategic Importance of a Versatile
Heterocyclic Building Block]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023695#commercial-availability-of-4-chloro-3-
methylpyridine-1-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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